Cas no 2137766-47-1 (2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid
• CAS No: 2137766-47-1
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5299142
• Update Time: 2025-11-02

2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid
• 1H-Pyrazole-4-propanoic acid, α,α-difluoro-1-methyl-

• Inchi： 1S/C7H8F2N2O2/c1-11-4-5(3-10-11)2-7(8,9)6(12)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： OYZWJGSQHRHAKK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=NN(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid

Exploring the Versatile Applications of 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid (CAS No. 2137766-47-1)

In the ever-evolving landscape of chemical research, 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid (CAS No. 2137766-47-1) has emerged as a compound of significant interest. This fluorinated pyrazole derivative combines unique structural features with promising reactivity, making it a valuable building block in pharmaceutical and agrochemical research. Its molecular architecture, featuring both a difluoromethyl group and a methylpyrazole moiety, offers distinct advantages in drug design and material science applications.

The growing demand for fluorinated organic compounds in medicinal chemistry has brought 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid into focus. Researchers are particularly interested in how the strategic placement of fluorine atoms can influence the biological activity and metabolic stability of potential drug candidates. Recent studies suggest that this compound may serve as a key intermediate in the synthesis of novel kinase inhibitors, addressing current challenges in targeted cancer therapies and inflammatory disease treatments.

From a synthetic chemistry perspective, CAS 2137766-47-1 presents interesting opportunities for structure-activity relationship studies. The difluoropropanoic acid segment provides a versatile handle for further derivatization, while the 1-methylpyrazol-4-yl group offers potential for hydrogen bonding interactions. This dual functionality makes the compound particularly valuable in fragment-based drug discovery approaches, where researchers are actively seeking novel pharmacophores with improved properties.

The agrochemical industry has also shown increasing interest in 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid derivatives. The compound's structural features align well with current trends in developing next-generation crop protection agents that combine efficacy with environmental sustainability. Preliminary research indicates potential applications in creating systemic fungicides with novel modes of action, addressing the growing challenge of pesticide resistance in modern agriculture.

Material scientists are exploring the use of 2137766-47-1 in the development of specialty polymers. The fluorine-containing pyrazole structure may impart unique thermal stability and chemical resistance properties to polymeric materials. This has potential implications for applications ranging from high-performance coatings to advanced electronic materials, where researchers are constantly seeking compounds that can enhance material properties while maintaining processability.

Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes for 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid. The development of catalytic methods for introducing the difluoromethyl group and optimizing the pyrazole ring formation are active areas of research. These efforts align with the pharmaceutical industry's push toward more environmentally friendly manufacturing processes without compromising on product quality or yield.

The analytical characterization of CAS 2137766-47-1 presents its own set of interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for confirming the structure and purity of this compound. Researchers are particularly interested in understanding how the fluorine atoms influence the compound's spectroscopic signatures and how these can be leveraged for quality control in industrial applications.

From a commercial perspective, the market for fluorinated pyrazole derivatives like 2,2-Difluoro-3-(1-methylpyrazol-4-yl)propanoic acid is experiencing steady growth. Pharmaceutical companies and research institutions are increasingly sourcing this compound for their drug discovery programs, driving innovation in synthetic methodology and scale-up processes. The compound's versatility as a chemical building block ensures its continued relevance across multiple sectors of the chemical industry.

Looking ahead, the scientific community anticipates that 2137766-47-1 will play an important role in addressing several contemporary challenges in medicinal chemistry and materials science. Its unique combination of fluorine substitution and heterocyclic character makes it a compelling subject for ongoing research, with potential applications that may extend into areas such as PET imaging agents or liquid crystal materials. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this versatile compound emerge in the coming years.